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Compound of Interest

Compound Name:
3,4-Dihydroxybenzylamine

hydrobromide

Cat. No.: B090060 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 3,4-Dihydroxybenzylamine hydrobromide, ensuring compliance with standard laboratory

safety protocols and environmental regulations. This procedure is designed for researchers,

scientists, and drug development professionals.

Hazard Assessment and Safety First
Before handling, it is crucial to recognize the potential hazards of 3,4-Dihydroxybenzylamine
hydrobromide. While some sources suggest low hazard, others classify it as a skin and eye

irritant that may also cause respiratory irritation[1]. Therefore, a cautious approach is

mandatory. Always consult your institution's specific safety guidelines and the manufacturer's

Safety Data Sheet (SDS).

Personal Protective Equipment (PPE) is required:

Eye/Face Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's

29 CFR 1910.133 or European Standard EN166 regulations[2][3].

Skin Protection: Wear appropriate protective gloves (chemically resistant) and a lab coat to

prevent skin exposure[2][3].

Respiratory Protection: For handling bulk powder, especially if dust may be generated, use a

dust mask (e.g., N95 type)[1].
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Quantitative Data Summary
Key data for 3,4-Dihydroxybenzylamine hydrobromide (CAS No: 16290-26-9) is

summarized below.

Property Value Source(s)

Appearance Beige Powder Solid [2][3][4]

Melting Point 180 - 186 °C (356 - 367 °F) [1][3][4]

Hazard Classifications

Skin Irritant (Cat. 2), Eye

Irritant (Cat. 2), STOT SE (Cat.

3)

[1]

Signal Word Warning [1]

Incompatibilities Strong Oxidizing Agents [2][3]

Storage Class Code 11 - Combustible Solids [1]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for disposing of unused or waste 3,4-
Dihydroxybenzylamine hydrobromide and associated contaminated materials. Under no

circumstances should this chemical be disposed of down the drain or in regular trash[5][6].

Methodology:

Treat as Hazardous Waste: Due to its irritant properties, all waste 3,4-
Dihydroxybenzylamine hydrobromide must be managed as hazardous chemical waste[5]

[7].

Container Selection and Labeling:

Use a chemically compatible, non-reactive container with a secure, leak-proof lid. Plastic

is often preferred[6][7]. If possible, use the original container[8][9].

The container must be clearly labeled as "Hazardous Waste" and must identify the

contents, including the full chemical name: "3,4-Dihydroxybenzylamine hydrobromide"
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and any other components mixed with it.

Waste Collection:

Solid Waste: Carefully sweep up or transfer the solid powder into the designated

hazardous waste container. Avoid creating dust[2][3].

Contaminated Labware (Non-Sharps): Items such as gloves, weighing paper, and

plasticware that are contaminated should be collected in a clearly labeled, sealed plastic

bag and placed inside a designated container for chemically contaminated solid waste[9].

Contaminated Sharps: Needles, broken glass, or pipette tips contaminated with the

chemical must be placed in a designated, puncture-resistant sharps container that is

specifically labeled for chemically contaminated sharps[9].

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation[7][8].

Ensure the SAA is away from sinks or floor drains and provides secondary containment to

catch any potential leaks[3].

Segregate the waste container from incompatible materials, particularly strong oxidizing

agents[2][8].

Keep the waste container closed at all times, except when adding waste[5][8].

Disposal of Empty Containers:

A container is considered "empty" when all contents have been removed by normal

means, with only minimal residue remaining[9].

Triple-rinse the empty container with a suitable solvent (e.g., water or ethanol).

Crucially, collect all three rinsates as hazardous chemical waste and add them to an

appropriate liquid hazardous waste container[9].
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After triple-rinsing, completely deface or remove the original manufacturer's label[5][9].

The rinsed, de-labeled container can then typically be disposed of as regular trash or

recycled, depending on institutional policy[5].

Arrange for Final Disposal:

Contact your institution's Environmental Health and Safety (EHRS) or equivalent

department to schedule a pickup for the hazardous waste[7]. Do not attempt to transport

or dispose of the waste off-site yourself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from working with 3,4-Dihydroxybenzylamine hydrobromide.
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Figure 1. Disposal Workflow for 3,4-Dihydroxybenzylamine Hydrobromide
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Caption: Disposal workflow for 3,4-Dihydroxybenzylamine hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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